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Compound of Interest

Compound Name: 2-Chloroethylamine hydrochloride

Cat. No.: B049229

Essential Safety and Handling Guide: 2-
Chloroethylamine Hydrochloride

This guide provides immediate, essential safety protocols and logistical information for handling
2-Chloroethylamine hydrochloride in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
mitigate risks associated with this hazardous chemical.

Chemical Hazard Overview: 2-Chloroethylamine hydrochloride is a corrosive solid that can
cause severe skin burns and eye damage.[1][2] It is also suspected of causing genetic defects.
[1][3] Due to its hazardous nature, all personal contact, including inhalation of dust, should be
strictly avoided.[4][5]

Personal Protective Equipment (PPE)

When handling 2-Chloroethylamine hydrochloride, a comprehensive PPE strategy is
mandatory to prevent exposure. Engineering controls, such as using the chemical within a
certified chemical fume hood or a ventilated containment system, are the primary line of
defense.[1][6]

The following PPE must be worn at all times:
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving is
recommended. Wear two pairs
of chemical-resistant gloves,
with the outer glove being a
robust material like Neoprene
or Butyl rubber. The inner
glove can be a disposable

Nitrile glove.[4]

Provides robust protection
against a corrosive solid.[4]
Double-gloving allows for safe
removal of the contaminated
outer layer without exposing
the skin.

Eye & Face Protection

Tightly-fitting chemical safety
goggles conforming to EN 166
(EU) or NIOSH (US)
standards. A full-face shield

must be worn over the

goggles.[2][7]

Protects against dust particles
and chemical splashes,
preventing severe eye

damage.[2]

Body Protection

A chemical-resistant laboratory
coat. For larger quantities or
tasks with a higher risk of
spillage, a chemical-resistant
apron or impervious clothing is
required.[2][7]

Prevents contact with skin and
contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 for dust or a full-face
respirator with appropriate
cartridges) must be used if
work is not performed within a
fume hood or if dust

generation is likely.[1][2][7]

Prevents inhalation of airborne
particles, which can cause
respiratory and internal

damage.[1]

Quantitative Data Summary

There are no established occupational exposure limits (OELS) for 2-Chloroethylamine

hydrochloride, underscoring the need for stringent handling practices to minimize any level of

exposure.[6][7][8]
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Property Value Source
CAS Number 870-24-6 [1]
EC Number 212-793-2 [1]
Molecular Formula C2HeCIN-HCI [6]
Molecular Weight 115.99 g/mol [6]

) Solid, white to light beige
Physical State )
crystalline powder

Melting Point 146.0 to 150.0 °C [6]

Occupational Exposure Limits

Not Established [718]
(OEL)

Operational and Disposal Plans

Adherence to standardized protocols for handling, storage, and disposal is critical for laboratory
safety.

Protocol for Safe Handling and Weighing

» Preparation: Before handling, ensure an eyewash station and safety shower are accessible
and unobstructed.[1] Cordon off the work area and post appropriate hazard signs.

» Engineering Controls: All manipulations, including weighing and transferring, must be
conducted inside a certified chemical fume hood or a powder weighing hood to control dust.

[6]
» Donning PPE: Wear the full required PPE as specified in the table above.

e Weighing: Use a tared, sealed container for weighing to minimize dust exposure. Do not use
a scoop or spatula that could generate airborne dust. Use gentle motions.

» Post-Handling: After handling, wipe down the work surface with a damp cloth (do not dry
sweep). All contaminated materials, including wipes and disposable PPE, must be treated as
hazardous waste.
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e Hand Washing: Always wash hands thoroughly with soap and water after removing gloves.

[4]

Storage Protocol

» Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[4]
e The storage location should be a designated corrosives cabinet.[7]

o Store locked up and away from incompatible materials such as oxidizing agents, strong
bases, and moisture.[4][7]

» Protect containers from physical damage and inspect them regularly for leaks.[4]

Spill Response Protocol

o Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
 |solate: Restrict access to the spill area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
» PPE: Don full PPE, including respiratory protection, before re-entering the area.
e Contain & Clean:
o DO NOT use water for cleanup as it may not be suitable.

o Use dry cleanup procedures.[4] Gently cover the spill with an inert absorbent material like
sand or diatomaceous earth.

o Carefully sweep or scoop the material into a suitable, labeled, and sealed container for
hazardous waste. Avoid generating dust.[6][7]

» Decontaminate: Clean the spill area with a suitable decontamination solution, followed by
soap and water. Collect all cleaning materials as hazardous waste.

o Report: Report the spill to the laboratory supervisor or safety officer.
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Disposal Plan

o All waste containing 2-Chloroethylamine hydrochloride, including contaminated PPE and
cleaning materials, must be disposed of as hazardous waste.[3][4]

o Collect waste in a suitable, clearly labeled, and sealed container.[4]

» Arrange for disposal through a licensed professional waste disposal service in accordance
with all local, state, and federal regulations.[7] Do not discharge into drains or the
environment.[7]

First Aid Measures

Immediate action is required in case of any exposure.

o Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with large
amounts of running water for at least 20-30 minutes.[4] Remove contact lenses if present
and easy to do. Seek immediate medical attention, potentially from an ophthalmologist.[1][4]

» Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes, using a safety shower if available.[4][5] Simultaneously remove all contaminated
clothing and footwear.[4] Seek immediate medical attention.[4]

 Inhalation: Move the person to fresh air.[4] Lay the patient down and keep them warm and
rested.[4] If breathing is difficult or has stopped, provide artificial respiration (do not use
mouth-to-mouth).[4] Seek immediate medical attention as inhalation may cause delayed lung
edema.[4][5]

 Ingestion: Rinse the mouth with water. DO NOT induce vomiting.[4] If the person is
conscious, give them water to drink. Never give anything by mouth to an unconscious
person.[1] Seek immediate medical attention.[4]

Workflow for Safe Handling and Emergency
Response
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1. Preparation
- Verify fume hood function
- Locate safety shower/eyewash
- Assemble required PPE

\

2. Don Full PPE
- Double gloves (Nitrile/Neoprene)
- Goggles & Face Shield
- Lab Coat / Apron
- Respirator (if needed)

3. Chemical Handling
(in Fume Hood)
- Weighing

- Transfer
- Reaction Setup

Follow Protocol

v
4. Post-Handling
- Decontaminate work area
- Segregate waste
- Doff PPE correctly

Personnel Exposure

Follow Protocol

First Aid Protocol

- Skin/Eyes: Flush with water (15+ min)

- Inhalation: Move to fresh air
- Seek IMMEDIATE medical attention

Notify Supervisor
& Secure Area

5. Secure Storage

- Tightly sealed container
- Locked corrosives cabinet

Click to download full resolution via product page
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Caption: Workflow for handling 2-Chloroethylamine hydrochloride, including emergency
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal protective equipment for handling 2-
Chloroethylamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049229#personal-protective-equipment-for-handling-
2-chloroethylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b049229?utm_src=pdf-body
https://www.benchchem.com/product/b049229?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/86749.pdf
https://ehs.berkeley.edu/glove-selection-guide
https://www.yourglovesource.com/blogs/glove-knowledgebase/chemical-resistant-gloves-what-s-the-best-choice-for-your-job
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://sdfine.com/media/catalog/product/attachment/56397MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1311830&productDescription=BIS%282-CHLROETHL%29AMINE+HYD+250G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR0986_msds.pdf
https://www.benchchem.com/product/b049229#personal-protective-equipment-for-handling-2-chloroethylamine-hydrochloride
https://www.benchchem.com/product/b049229#personal-protective-equipment-for-handling-2-chloroethylamine-hydrochloride
https://www.benchchem.com/product/b049229#personal-protective-equipment-for-handling-2-chloroethylamine-hydrochloride
https://www.benchchem.com/product/b049229#personal-protective-equipment-for-handling-2-chloroethylamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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